3,5-dimethyl-4-[(4-nitrophenyl)thio]-1-(pentafluorobenzoyl)-1H-pyrazole

• IUPAC Name: [3,5-dimethyl-4-(4-nitrophenyl)sulfanylpyrazol-1-yl]-(2,3,4,5,6-pentafluorophenyl)methanone
• InChI: InChI=1S/C18H10F5N3O3S/c1-7-17(30-10-5-3-9(4-6-10)26(28)29)8(2)25(24-7)18(27)11-12(19)14(21)16(23)15(22)13(11)20/h3-6H,1-2H3
• InChI Key: ADNJREHMPIFDED-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C(=O)C2=C(C(=C(C(=C2F)F)F)F)F)C)SC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C18H10F5N3O3S
• Molecular Weight: 443.3 g/mol

Description

3,5-dimethyl-4-[(4-nitrophenyl)thio]-1-(pentafluorobenzoyl)-1H-pyrazole is a chemical compound that has been extensively studied in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3,5-dimethyl-4-[(4-nitrophenyl)thio]-1-(pentafluorobenzoyl)-1H-pyrazole is not fully understood. However, studies have suggested that it may inhibit the activity of certain enzymes involved in inflammation and tumor growth.
Biochemical and Physiological Effects
Studies have shown that 3,5-dimethyl-4-[(4-nitrophenyl)thio]-1-(pentafluorobenzoyl)-1H-pyrazole has anti-inflammatory and anti-tumor effects in vitro and in vivo. It has also been shown to induce apoptosis (programmed cell death) in cancer cells. However, more research is needed to fully understand its biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

One advantage of using 3,5-dimethyl-4-[(4-nitrophenyl)thio]-1-(pentafluorobenzoyl)-1H-pyrazole in lab experiments is its potential as a fluorescent probe for the detection of thiols in biological systems. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to predict its effects in different experimental settings.

Future Directions

There are several future directions for research on 3,5-dimethyl-4-[(4-nitrophenyl)thio]-1-(pentafluorobenzoyl)-1H-pyrazole. One direction is to further investigate its anti-inflammatory and anti-tumor properties and its potential as a drug candidate. Another direction is to explore its use as a fluorescent probe in biological systems and to develop new methods for its detection. Additionally, more research is needed to fully understand its mechanism of action and its effects in different experimental settings.

Synthesis Methods

The synthesis of 3,5-dimethyl-4-[(4-nitrophenyl)thio]-1-(pentafluorobenzoyl)-1H-pyrazole involves the reaction of pentafluorobenzoyl chloride with 4-nitrothiophenol in the presence of triethylamine to form the intermediate 4-(pentafluorobenzoylthio)phenol. This intermediate is then reacted with 3,5-dimethyl-1H-pyrazole-4-carbaldehyde in the presence of acetic acid to yield the final product.

Scientific Research Applications

3,5-dimethyl-4-[(4-nitrophenyl)thio]-1-(pentafluorobenzoyl)-1H-pyrazole has been studied extensively in scientific research for its potential applications in various fields. It has been shown to have anti-inflammatory and anti-tumor properties, making it a potential candidate for the development of new drugs. It has also been studied for its potential use as a fluorescent probe for the detection of thiols in biological systems.